Cas no 2138070-47-8 (2-[5-amino-4-fluoro-3-(2-methylbutyl)-1H-pyrazol-1-yl]ethan-1-ol)

• Product Name: 2-[5-amino-4-fluoro-3-(2-methylbutyl)-1H-pyrazol-1-yl]ethan-1-ol
• CAS No: 2138070-47-8
• MF: C₁₀H₁₈FN₃O
• MW: 215.267825603485
• CID: 5844728
• PubChem ID: 165716077
• Update Time: 2025-06-25

2-[5-amino-4-fluoro-3-(2-methylbutyl)-1H-pyrazol-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1150047
• 2138070-47-8
• 2-[5-amino-4-fluoro-3-(2-methylbutyl)-1H-pyrazol-1-yl]ethan-1-ol

• Inchi： 1S/C10H18FN3O/c1-3-7(2)6-8-9(11)10(12)14(13-8)4-5-15/h7,15H,3-6,12H2,1-2H3
• InChI Key： SKARLPQYZJWKQX-UHFFFAOYSA-N
• SMILES： FC1=C(N)N(CCO)N=C1CC(C)CC

Computed Properties

• Exact Mass: 215.14339037g/mol
• Monoisotopic Mass: 215.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-[5-amino-4-fluoro-3-(2-methylbutyl)-1H-pyrazol-1-yl]ethan-1-ol

Introduction to 2-[5-amino-4-fluoro-3-(2-methylbutyl)-1H-pyrazol-1-yl]ethan-1-ol (CAS No. 2138070-47-8)

2-[5-amino-4-fluoro-3-(2-methylbutyl)-1H-pyrazol-1-yl]ethan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2138070-47-8, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecular framework of this compound includes a pyrazole core, which is a well-known scaffold in medicinal chemistry, modified with various substituents that enhance its pharmacological properties.

The presence of an amino group at the 5-position of the pyrazole ring and a fluoro substituent at the 4-position introduces unique electronic and steric properties to the molecule. These modifications are strategically important as they can influence the compound's interactions with biological targets, thereby affecting its efficacy and selectivity. Additionally, the 3-(2-methylbutyl) side chain adds bulk to the molecule, which can be crucial for optimizing pharmacokinetic profiles.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The specific modifications present in 2-[5-amino-4-fluoro-3-(2-methylbutyl)-1H-pyrazol-1-yl]ethan-1-ol make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the amino and fluoro substituents on the pyrazole ring can enhance binding affinity to biological targets, while the bulky 2-methylbutyl group can improve solubility and metabolic stability. These features make it an attractive candidate for further optimization through structure-based drug design.

Recent studies have demonstrated that pyrazole derivatives can modulate various biological pathways by interacting with enzymes and receptors. For instance, some pyrazole-based compounds have been shown to inhibit kinases, which are key targets in cancer therapy. The structural features of 2-[5-amino-4-fluoro-3-(2-methylbutyl)-1H-pyrazol-1-yl]ethan-1-ol suggest that it may have similar inhibitory effects on relevant kinases, making it a valuable tool for research in oncology.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to construct the desired molecular framework. The synthesis process also emphasizes green chemistry principles to minimize waste and improve sustainability.

In addition to its potential therapeutic applications, 2-[5-amino-4-fluoro-3-(2-methylbutyl)-1H-pyrazol-1-yl]ethan-1-ol may also find utility in chemical biology research. Its unique structure allows for detailed studies on molecular recognition processes, which can provide insights into drug-receptor interactions. Such studies are crucial for understanding the mechanisms of action of new drugs and for designing more effective therapeutic agents.

The development of novel pharmaceuticals is a complex and iterative process that often requires extensive characterization of lead compounds. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are used to confirm the structure and purity of compounds like 2-[5-amino-4-fluoro-3-(2-methylbutyl)-1H-pyrazol-1-yl]ethan-1-ol. These analytical methods provide critical data for understanding the compound's behavior in vitro and in vivo.

The pharmacological evaluation of this compound involves both in vitro and in vivo studies to assess its biological activity and safety profile. In vitro assays are used to screen for activity against various biological targets, while animal models provide insights into efficacy and toxicity. These studies are essential for determining whether the compound has sufficient potential to advance into clinical trials.

The regulatory landscape for new drug development is stringent, requiring comprehensive data on safety and efficacy before approval by health authorities such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). Researchers must navigate these regulations carefully to ensure that their compounds meet all necessary requirements for clinical use.

In conclusion, 2-[5-amino-4-fluoro-3-(2-methylbutyl)-1H-pyrazol-1-yl]ethan-1-oL (CAS No. 2138070-)47}-8 is a structurally complex compound with significant potential in pharmaceutical research. Its unique features make it an attractive candidate for further development as a therapeutic agent or as a tool for chemical biology studies. Continued research into this compound will likely yield valuable insights into drug design and development strategies.